3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide, also known as DAPT, is a chemical compound that has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases. DAPT is a γ-secretase inhibitor, which means that it blocks the activity of the γ-secretase enzyme, which is involved in the production of amyloid beta peptides that are associated with Alzheimer's disease. In addition to its potential as a treatment for Alzheimer's disease, DAPT has also been studied for its effects on cancer, cardiovascular disease, and other conditions.
Mechanism of Action
3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide works by inhibiting the activity of the γ-secretase enzyme, which is involved in the production of amyloid beta peptides. By blocking the activity of this enzyme, 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide can reduce the production of amyloid beta peptides, which are believed to be toxic to brain cells and to play a key role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of γ-secretase activity, the reduction of amyloid beta peptide production, and the promotion of cell differentiation. In addition to its effects on Alzheimer's disease, 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide has also been shown to have potential as a treatment for cancer, cardiovascular disease, and other conditions.
Advantages and Limitations for Lab Experiments
One advantage of using 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and to interpret the results. However, one limitation of using 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide in lab experiments is that it can be difficult to obtain pure samples of the compound, which can affect the accuracy of the results.
Future Directions
There are a number of potential future directions for research on 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide. One area of interest is the development of more effective γ-secretase inhibitors that can be used to treat Alzheimer's disease and other conditions. Another area of interest is the study of the effects of 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide on cancer and cardiovascular disease, which could lead to the development of new treatments for these conditions. Finally, there is also ongoing research into the biochemical and physiological effects of 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide, which could lead to a better understanding of its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide involves several steps, including the reaction of 3,6-dichloro-2-methoxybenzoic acid with thionyl chloride to form 3,6-dichloro-2-methoxybenzoyl chloride. This compound is then reacted with piperidine-1-carbothioamide to form the final product, 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide. The synthesis of 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide has been described in several published studies, and the compound is commercially available from a number of chemical suppliers.
Scientific Research Applications
3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide has been extensively studied for its potential as a therapeutic agent in the treatment of Alzheimer's disease. Research has shown that 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide can inhibit the production of amyloid beta peptides, which are believed to play a key role in the development of Alzheimer's disease. In addition to its effects on Alzheimer's disease, 3,6-dichloro-2-methoxy-N-(1-piperidinylcarbonothioyl)benzamide has also been studied for its potential as a treatment for cancer, cardiovascular disease, and other conditions.
properties
IUPAC Name |
3,6-dichloro-2-methoxy-N-(piperidine-1-carbothioyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16Cl2N2O2S/c1-20-12-10(16)6-5-9(15)11(12)13(19)17-14(21)18-7-3-2-4-8-18/h5-6H,2-4,7-8H2,1H3,(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDQLMIAAISJERJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1C(=O)NC(=S)N2CCCCC2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-dichloro-2-methoxy-N-(piperidine-1-carbothioyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.